62-23-7(4-Nitrobenzoic acid),4NB,PNBA

4-Nitrobenzoic acid Properties

Names and Identifiers

- 4-Nitrobenzoic acid
- 1-CARBOXY-4-NITROBENZENE
- 4-NITROPHENYL METHANOIC ACID
- NITROBENZOIC(4-) ACID
- PARA NITRO-BENZOIC ACID
- PNBA
- P-NITROBENZOIC ACID
- P-NITROBENZOIC ACID AND ESTERS
- RARECHEM AL BO 0233
- 4-nitro-benzoicaci
- 4-Nitrodracylic acid
- acide4-nitrobenzoique
- Benzoic acid, p-nitro-
- Benzoicacid,4-nitro-
- Kyselina p-nitrobenzoova
- kyselinap-nitrobenzoova(czech)
- Nitrodracylic acid
- 对硝基苯甲酸
- Benzoic acid, 4-nitro-
- p-Nitrobenzenecarboxylic acid
- p-nitrobenzoicacid
- 4-Nitro-benzoic acid
- p-Nitrodracylic acid
- para-nitrobenzoic acid
- p-nitro benzoic acid
- Kyselina p-nitrobenzoova [Czech]
- G83NWR61OW
- OTLNPYWUJOZPPA-UHFFFAOYSA
- BDBM50405310
- AKOS015831344
- 4-nitrobenzoesyre
- NCGC00253917-01
- 4-Nitrobenzoic acid, Vetec(TM) reagent grade, 98%
- DTXSID3020966
- DTXCID90966
- p-nitro-benzoic acid
- Tox21_201258
- 4-Nitrobenzoic acid, 98%
- 4-NITROBENZOIC-2,6-D2 ACID
- AE-562/40227261
- NCGC00258810-01
- AMY8937
- HSDB 2140
- 4-Nitrobenzoicacid
- 4-AMINOBENZOIC ACID IMPURITY A [EP IMPURITY]
- 4-Nitrobenzenecarboxylic acid
- AKOS024268501
- SY002161
- AKOS000118872
- CCRIS 1185
- PD033171
- A8599
- NCGC00091607-03
- AI3-00149
- 4-Nitrobenzoic acid, puriss., 99%
- P-NITROBENZOIC ACID (SEE ALSO: P-NITROBENZOYL CHLORIDE(CAS 122-04-3))
- PB43175
- 4-Nitrobenzoic acid, purum, >=98.0% (HPLC)
- NSC-7707
- WLN: WNR DVQ
- STL168880
- LS-43
- FT-0619175
- BP-30196
- N0156
- PARA NITROBENZOIC ACID
- NCGC00091607-01
- Tox21_300131
- Q2823227
- 4-NITROBENZOIC ACID [USP-RS]
- HMS3041D05
- CHEBI:262350
- C18625
- F2191-0089
- 4NB
- CHEMBL101263
- p-Carboxynitrobenzene
- W-105029
- UNII-G83NWR61OW
- D70606
- CS-W020075
- EC 200-526-2
- p-nitro-benzoicacid
- NSC 7707
- MFCD00007352
- SMR001252222
- SCHEMBL43476
- EINECS 200-526-2
- EN300-18011
- AC-10993
- NSC7707
- 62-23-7
- CAS-62-23-7
- NCGC00091607-04
- 4-Nitro benzoic acid
- STR01385
- NCGC00091607-02
- Z57127484
- MLS002454442
- InChI=1/C7H5NO4/c9-7(10)5-1-3-6(4-2-5)8(11)12/h1-4H,(H,9,10
- SCHEMBL15630318
- 4-Nitrobenzoic acid, United States Pharmacopeia (USP) Reference Standard
- NS00015670
- 4-Nitrobenzoic acid,98%
- 4-Nitrodr acylic acid
- 1Carboxy4nitrobenzene
- KYSELINA-P-NITROBENZOOVA (CZECH)
- Kyselina pnitrobenzoova
- Benzoic acid, pnitro
- 4Nitrodracylic acid
- KYSELINA-P-NITROBENZOOVA
- pNitrobenzenecarboxylic acid
- 4-AMINOBENZOIC ACID IMPURITY A (EP IMPURITY)
- 4-NITROBENZOIC ACID (USP-RS)
- pNitrobenzoic acid
- para-Carboxynitrobenzene
- HY-Y0607
- Benzoic acid, 4nitro
- +Expand
- MDL： MFCD00007352
- InChIKey： OTLNPYWUJOZPPA-UHFFFAOYSA-N
- Inchi： 1S/C7H5NO4/c9-7(10)5-1-3-6(4-2-5)8(11)12/h1-4H,(H,9,10)
- SMILES： O([H])C(C1C([H])=C([H])C(=C([H])C=1[H])[N+](=O)[O-])=O
- BRN： 973593

Computed Properties

Exact Mass: 167.02200
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 1
Monoisotopic Mass: 167.021858
Heavy Atom Count: 12
Complexity: 190
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.9
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 83.1

Experimental Properties

LogP: 1.81620
PSA: 83.12000
Merck: 14,6589
Refractive Index: 1.6280 (estimate)
Water Partition Coefficient: <0.1 g/100 mL at 26 ºC
Boiling Point: 359.1°C at 760 mmHg
Melting Point: 237-240 °C (lit.)
Flash Point: Fahrenheit: 458.6 ° f < br / > Celsius: 237 ° C < br / >
Solubility: 0.42g/l
Color/Form: White to light yellow monoclinic crystals
PH: 3.1 (0.42g/l, H2O, 20℃)(saturated solution)
Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents, cyanides, strong bases.
Solubility: Soluble in ethanol, ether, chloroform, acetone, boiling water, slightly soluble in benzene, carbon disulfide, insoluble in petroleum ether. Water solubility <0.1 g/100 ml at 26 º C
Sensitiveness: Sensitive to humidity
pka: 3.41(at 25℃)
Density: 1.61

4-Nitrobenzoic acid Security Information

Symbol: GHS05 GHS07
RTECS：DH5075000
WGK Germany：1
Safety Term：S24/25
Safety Instruction： S26-S39-S24/25
Risk Phrases：R22
Dangerous goods sign： Xn
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H302,H318
Warning Statement： P280,P305+P351+P338
Prompt：dangerous
Storage Condition：Sealed in dry,Room Temperature
Risk Phrases： 22-36
Signal Word：Danger
TSCA：Yes

4-Nitrobenzoic acid Customs Data

HS CODE：29163900
Customs Data：

China Customs Code:
2916399090

Overview:

2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

Summary:

2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-Nitrobenzoic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0034L1-1g	4-Nitrobenzoic acid	62-23-7	98%	1g	$4.00	2024-04-22
A2B Chem LLC	AB45109-1g	4-Nitrobenzoic acid	62-23-7	98%	1g	$4.00	2024-04-19
abcr	AB118194-250 g	4-Nitrobenzoic acid, 99%; .	62-23-7	99%	250 g	€54.40	2023-07-20
Alichem	A019094577-1000g	4-Nitrobenzoic acid	62-23-7	98%	1000g	$153.00	2023-09-01
Crysdot LLC	CD12052720-1000g	4-Nitrobenzoic acid	62-23-7	98%	1000g	$84	2024-07-24
Enamine	EN300-18011-0.05g	4-nitrobenzoic acid	62-23-7	95%	0.05g	$19.0	2023-09-19
eNovation Chemicals LLC	D782287-25G	4-nitrobenzoic acid	62-23-7	97%	25G	$65	2022-06-08
Fluorochem	160520-100g	4-Nitrobenzoic acid	62-23-7	98%	100g	￡10.00	2022-02-28
Life Chemicals	F2191-0089-0.25g	4-nitrobenzoic acid	62-23-7	95%+	0.25g	$18.0	2023-09-06
Matrix Scientific	147729-500g	p-Nitrobenzoic acid, 95%	62-23-7	95%	500g	$56.00	2023-09-10